N-(2,5-dichlorophenyl)-5-nitro-2-furamide

• IUPAC Name: N-(2,5-dichlorophenyl)-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C11H6Cl2N2O4/c12-6-1-2-7(13)8(5-6)14-11(16)9-3-4-10(19-9)15(17)18/h1-5H,(H,14,16)
• InChI Key: GPTBDZPBDZWVDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)NC(=O)C2=CC=C(O2)[N+](=O)[O-])Cl
• Molecular Formula: C11H6Cl2N2O4
• Molecular Weight: 301.08 g/mol

Description

N-(2,5-dichlorophenyl)-5-nitro-2-furamide, commonly known as Furazolidone, is a synthetic nitrofuran derivative that has been widely used in scientific research. Furazolidone has been found to exhibit antibacterial, antifungal, antiprotozoal, and antiviral activities. This compound has been widely studied for its potential use in treating various bacterial and parasitic infections.

Mechanism of Action

The mechanism of action of Furazolidone is not fully understood. However, it is believed that Furazolidone works by inhibiting the activity of various enzymes involved in the metabolism and replication of bacteria, fungi, protozoa, and viruses. Furazolidone has been found to inhibit the activity of monoamine oxidase, which is an enzyme involved in the metabolism of neurotransmitters such as serotonin and dopamine.
Biochemical and Physiological Effects
Furazolidone has been found to have various biochemical and physiological effects. This compound has been found to inhibit the growth of bacteria and fungi by disrupting their metabolism and replication. Furazolidone has also been found to inhibit the activity of monoamine oxidase, which can lead to an increase in the levels of neurotransmitters such as serotonin and dopamine. In addition, Furazolidone has been found to have anti-inflammatory and immunomodulatory effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using Furazolidone in lab experiments is its broad-spectrum activity against various bacterial, fungal, protozoal, and viral infections. Furazolidone is also relatively easy to synthesize and has a low cost of production. However, one of the limitations of using Furazolidone in lab experiments is its potential toxicity to humans and animals. Furazolidone has been found to be carcinogenic in animal studies, and its use in humans is limited due to its potential side effects.

Future Directions

There are several future directions for research on Furazolidone. One area of research is the development of new derivatives of Furazolidone with improved efficacy and safety profiles. Another area of research is the investigation of the mechanism of action of Furazolidone, which could lead to the development of new drugs with similar activities. In addition, research on the immunomodulatory effects of Furazolidone could lead to the development of new drugs for the treatment of autoimmune diseases. Finally, the potential use of Furazolidone in combination with other drugs for the treatment of bacterial, fungal, protozoal, and viral infections should be investigated.
Conclusion
In conclusion, Furazolidone is a synthetic nitrofuran derivative that has been widely used in scientific research for its antibacterial, antifungal, antiprotozoal, and antiviral activities. This compound has been found to have various biochemical and physiological effects and has been investigated for its potential use in treating various infections. Although Furazolidone has limitations due to its potential toxicity, its broad-spectrum activity and low cost of production make it a promising compound for future research.

Synthesis Methods

Furazolidone can be synthesized by the reaction of 2,5-dichloronitrobenzene with furfural in the presence of a reducing agent such as sodium borohydride. The reaction yields Furazolidone as a yellow crystalline solid. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

Furazolidone has been widely used in scientific research for its antibacterial, antifungal, antiprotozoal, and antiviral activities. This compound has been found to be effective against various bacterial strains, including Salmonella, Escherichia coli, and Staphylococcus aureus. Furazolidone has also been found to be effective against fungal infections caused by Candida albicans and Aspergillus fumigatus. In addition, Furazolidone has been found to be effective against protozoal infections caused by Giardia lamblia and Trichomonas vaginalis.